Cas no 1306605-31-1 (2,2,2-trifluoroethyl N-2-(piperidin-1-yl)ethylcarbamate hydrochloride)

• Product Name: 2,2,2-trifluoroethyl N-2-(piperidin-1-yl)ethylcarbamate hydrochloride
• CAS No: 1306605-31-1
• MF: C₁₀H₁₈ClF₃N₂O₂
• MW: 290.710332393646
• CID: 4587226
• Update Time: 2025-10-25

2,2,2-trifluoroethyl N-2-(piperidin-1-yl)ethylcarbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-[2-(piperidin-1-yl)ethyl]carbamate hydrochloride
• 2,2,2-trifluoroethyl N-2-(piperidin-1-yl)ethylcarbamate hydrochloride

• Inchi： 1S/C10H17F3N2O2.ClH/c11-10(12,13)8-17-9(16)14-4-7-15-5-2-1-3-6-15;/h1-8H2,(H,14,16);1H
• InChI Key： HCHPBLXRBKNQLQ-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1)CNC(=O)OCC(F)(F)F.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2,2,2-trifluoroethyl N-2-(piperidin-1-yl)ethylcarbamate hydrochloride

Research Brief on 2,2,2-Trifluoroethyl N-2-(piperidin-1-yl)ethylcarbamate Hydrochloride (CAS: 1306605-31-1)

The compound 2,2,2-trifluoroethyl N-2-(piperidin-1-yl)ethylcarbamate hydrochloride (CAS: 1306605-31-1) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This carbamate derivative, featuring a trifluoroethyl group and a piperidine moiety, has shown promising pharmacological properties that warrant further investigation. Recent studies have focused on its synthesis, characterization, and potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for this compound, achieving a 78% yield through a three-step process involving carbamate formation followed by hydrochloride salt precipitation. The researchers emphasized the importance of the trifluoroethyl group in enhancing blood-brain barrier permeability, while the piperidine moiety contributes to receptor binding affinity. Structural characterization was performed using NMR spectroscopy (1H, 13C, 19F) and high-resolution mass spectrometry, confirming the molecular structure with >99% purity.

Pharmacological screening revealed that 2,2,2-trifluoroethyl N-2-(piperidin-1-yl)ethylcarbamate hydrochloride exhibits moderate affinity for sigma-1 and sigma-2 receptors (Ki values of 42 nM and 156 nM, respectively), suggesting potential applications in neuropathic pain management and neurodegenerative diseases. In vitro studies demonstrated neuroprotective effects in SH-SY5Y cells exposed to oxidative stress, with a significant reduction in reactive oxygen species (ROS) levels observed at concentrations as low as 10 μM.

Recent preclinical evaluations (2024) in rodent models of Parkinson's disease showed promising results, with the compound reducing motor deficits by approximately 40% in the rotarod test at a dose of 5 mg/kg (i.p.). The pharmacokinetic profile indicated good oral bioavailability (F = 65%) and a half-life of 4.2 hours in rats, making it suitable for further development. Metabolite identification studies revealed the primary metabolic pathway involves oxidation of the piperidine ring, followed by glucuronidation.

Ongoing research is exploring structure-activity relationships (SAR) of analogs, particularly focusing on modifications to the carbamate linker and piperidine substituents. Computational docking studies suggest that the trifluoroethyl group may participate in unique halogen bonding interactions with target proteins, potentially explaining its enhanced CNS activity compared to non-fluorinated analogs. These findings position 1306605-31-1 as a valuable lead compound for the development of novel neurotherapeutic agents.

From a safety perspective, acute toxicity studies in rodents indicated an LD50 > 300 mg/kg, with no observed adverse effects at therapeutic doses. However, chronic toxicity evaluations are still underway. The compound's patent status and commercial availability have made it increasingly popular among research groups investigating sigma receptor modulators and neuroprotective agents.

Future research directions include comprehensive target deconvolution studies to identify additional molecular targets, as well as formulation optimization to improve water solubility (currently 2.1 mg/mL at pH 7.4). The unique combination of physicochemical properties and pharmacological activity makes 2,2,2-trifluoroethyl N-2-(piperidin-1-yl)ethylcarbamate hydrochloride a compound of considerable interest for both academic and industrial researchers in the chemical biology and pharmaceutical fields.